N-Isopropyl-N-(piperidin-4-yl)acetamide hydrochloride
Overview
Description
N-Isopropyl-N-(piperidin-4-yl)acetamide hydrochloride is a chemical compound with the molecular formula C10H21ClN2O . It is used for research and development .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C10H21ClN2O . The average mass of the molecule is 220.740 Da .Scientific Research Applications
Piperidine Alkaloids and Derivatives : Research on piperidine alkaloids, which share a structural component with N-Isopropyl-N-(piperidin-4-yl)acetamide hydrochloride, has shown that these compounds possess significant medicinal importance. Piperidine derivatives are known for their therapeutic applications, ranging from analgesic and antidepressant to anticancer properties. The versatility of the piperidine nucleus allows for the creation of a wide variety of molecules with potential therapeutic benefits (Singh et al., 2021).
Acetamide Compounds in Medical Research : Acetamide derivatives, similar to the acetamide moiety in this compound, are explored for their biological effects. Research updates on compounds like acetamide and its derivatives highlight their commercial importance and the need to understand their biological consequences due to exposure. These studies are crucial for establishing the safety and efficacy of such compounds in potential therapeutic applications (Kennedy, 2001).
Safety and Hazards
N-Isopropyl-N-(piperidin-4-yl)acetamide hydrochloride can be harmful if inhaled, comes into contact with skin, or if swallowed . In case of inhalation, the person should be moved to fresh air and kept comfortable for breathing. If it comes into contact with skin, all contaminated clothing should be removed immediately and the skin should be rinsed with water. If swallowed, the mouth should be rinsed and a poison center or doctor should be contacted if the person feels unwell .
Properties
IUPAC Name |
N-piperidin-4-yl-N-propan-2-ylacetamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O.ClH/c1-8(2)12(9(3)13)10-4-6-11-7-5-10;/h8,10-11H,4-7H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZTFEWYIRFZDKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C1CCNCC1)C(=O)C.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1246249-82-0 |
Source
|
| Record name | Acetamide, N-(1-methylethyl)-N-4-piperidinyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1246249-82-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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